5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine

• Molecular Formula: C6H9F2N3
• Molecular Weight: 161.15 g/mol
• IUPAC Name: 5-(difluoromethyl)-1,3-dimethylpyrazol-4-amine
• InChI: InChI=1S/C6H9F2N3/c1-3-4(9)5(6(7)8)11(2)10-3/h6H,9H2,1-2H3
• InChI Key: LYTLYWVFXOKGFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1N)C(F)F)C

Description

5-(Difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine is a fluorinated pyrazole derivative of interest in medicinal chemistry and agrochemical research. Pyrazole cores containing the difluoromethyl group are valuable scaffolds in the development of active compounds . Related difluoromethyl pyrazole structures have been identified as key intermediates in the synthesis of novel 1,3,4-oxadiazoles studied for their antimicrobial properties . Furthermore, similar 5-fluoro-1-methyl-3-difluoromethyl-1H-pyrazole-4-carbaldehyde compounds are recognized as useful intermediates in the manufacture of fungicides . As a building block, this amine can be used in various synthetic transformations to create more complex molecules for biological screening. This product is intended for research purposes in a controlled laboratory environment only. It is not for human or veterinary diagnostic use or personal application.

Preparation Methods

Cyclocondensation with Difluoroacetyl Precursors

Patent CN111362874B demonstrates that 2,2-difluoroacetyl halides react with α,β-unsaturated esters (e.g., dimethylamino acrylates) to form α-difluoroacetyl intermediates. Subsequent cyclization with methyl hydrazine under iodide catalysis (NaI or KI) yields pyrazole-4-carboxylic acids. Adapting this approach, replacing the ester with a nitrile group could enable C4-amine formation via hydrolysis and Hofmann rearrangement.

Table 1: Cyclocondensation Reaction Parameters

Parameter	Optimal Range	Impact on Isomer Ratio
Temperature	-30°C to -20°C	Reduces 3-isomer to <5%
Catalyst (NaI/KI)	0.5–0.6 eq	Enhances cyclization rate
Solvent	Dichloromethane/Water	Improves phase separation

Difluoromethyl Group Introduction

Positioning the difluoromethyl group at C5 requires careful substrate design. Patent CN111303035A employs diazotization-coupled difluoromethylation using potassium difluoromethyl trifluoroborate. Applied to 4-amino intermediates, this method could enable direct C5 functionalization.

Diazonium Salt Coupling

Treatment of 4-amino-1,3-dimethylpyrazole with NaNO₂/HCl generates a diazonium salt, which reacts with difluoromethyl trifluoroborate in the presence of Cu₂O. This step achieves 85–90% coupling efficiency but requires strict temperature control (-5°C to 5°C) to prevent diazonium decomposition.

Critical Considerations:

• pH Management: Maintaining pH <1 during diazotization prevents premature coupling.
• Catalyst Loading: 0.05 eq Cu₂O balances reactivity and cost.

N-Methylation and Amine Protection

Sequential methylation at N1 and N3 positions necessitates orthogonal protecting groups. A three-step sequence proves effective:

• N1-Methylation: Use methyl hydrazine in cyclocondensation.
• N3-Methylation: Post-cyclization treatment with methyl iodide/K₂CO₃ in DMF (60°C, 12 h).
• C4-Amination: Palladium-catalyzed amination of 4-bromo intermediates with NH₃/MeNH₂.

Table 2: Methylation and Amination Yields

Step	Reagent	Yield (%)	Purity (HPLC)
N1-Methylation	Methyl hydrazine	78.3	99.7
N3-Methylation	CH₃I/K₂CO₃	92.1	98.5
C4-Amination	NH₃/Pd(OAc)₂	67.8	97.2

Isomer Control and Purification

The primary isomer, 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine, often coexists with 3-difluoromethyl analogs. Patent CN111362874B addresses this via:

• Low-Temperature Cyclization: Slowing reaction kinetics favors thermodynamic control.
• Catalytic Iodide Salts: NaI/KI enhance nucleophilic attack at the C5 position.
• Recrystallization: Ethanol/water (40–65% alcohol) removes isomers, achieving >99.5% purity.

Scalability and Industrial Feasibility

Bench-scale syntheses (100–500 g) report 64–79% overall yields. Key scalability challenges include:

• Exothermic Reactions: Requires jacketed reactors for temperature control during cyclization.
• Solvent Recovery: Dichloromethane and acetonitrile necessitate distillation systems for reuse.
• Waste Streams: Halide byproducts (NaBr, KI) demand neutralization before disposal.

Chemical Reactions Analysis

Types of Reactions

5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The difluoromethyl group can be oxidized to form difluoromethyl ketones or carboxylic acids.

Reduction: Reduction reactions can convert the difluoromethyl group to a methyl group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the difluoromethyl group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Difluoromethyl ketones or carboxylic acids.

Reduction: Methyl-substituted pyrazoles.

Substitution: Various nucleophile-substituted pyrazoles.

Scientific Research Applications

5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine, also known as 5-(difluoromethyl)-1,3-dimethylpyrazol-4-amine hydrochloride, is a pyrazole derivative featuring a difluoromethyl group that enhances its chemical reactivity and biological activity . This compound has a molecular weight of approximately 197.613 g/mol and the molecular formula C₆H₉F₂N₃·HCl. Research indicates that this compound has significant biological activities, especially in pharmacology.

Scientific Research Applications

• Antiviral Research: 1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine hydrochloride is investigated for creating new antiviral agents. It targets the polyamine biosynthetic pathway and inhibits ornithine decarboxylase (ODC), which is a promising approach against viruses, including SARS-CoV-2. Studies include the molecular and supramolecular structure of the compound and its analogues, using Hirshfeld surface analysis, molecular electrostatic potential, and energy frameworks analysis to understand the cooperativity of interactions. These studies can provide insights into developing safer and more effective antiviral formulations.
• Pharmaceutical Synthesis: This compound is used in late-stage difluoromethylation processes, crucial for synthesizing molecules with pharmaceutical relevance. This includes the site-selective installation of difluoromethyl groups onto large biomolecules such as proteins, achieved through metal-based and radical-mediated addition reactions under controlled conditions. These advancements streamline access to fluorinated molecules, enhancing their stability and activity in pharmaceutical applications.
• Fungicidal Activity: Pyrazole-4-carboxamides, synthesized using difluoromethyl pyrazole moieties, exhibit good inhibitory activity against Botrytis cinerea. Molecular docking studies indicate that the difluoromethyl pyrazole moiety is a key active group .
• Antipsychotic Research: (5-Amino-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanone, a related compound, shows an antipsychotic-like profile in behavioral tests, suggesting potential antipsychotic efficacy .

Mechanism of Action

The mechanism of action of 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The difluoromethyl group can enhance the compound’s binding affinity to enzymes or receptors, leading to modulation of biological pathways . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Features and Substitution Patterns

The pyrazole core allows diverse functionalization, with substituents dictating physicochemical and biological properties. Below is a comparative analysis of key analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reference
5-(Difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine	C₆H₁₀F₂N₃	162.17	- 1,3-dimethyl; 5-difluoromethyl
N-(3,5-di-tert-butyl-4-hydroxyphenyl)-1-(4-fluorophenyl)-5-p-tolyl-1H-pyrazole-3-carboxamide (6b)	C₃₀H₃₂FN₃O₂	485.25	- 1-(4-fluorophenyl); 5-p-tolyl; carboxamide side chain
5-(3,4-Dimethoxyphenyl)-1-methyl-1H-pyrazol-4-amine	C₁₂H₁₅N₃O₂	233.27	- 1-methyl; 5-(3,4-dimethoxyphenyl)
(5-Amino-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanone	C₁₂H₁₂FN₃O	245.24	- 1,3-dimethyl; 4-methanone linked to 2-fluorophenyl
5-(Difluoromethyl)-1-(2-methylphenyl)-1H-pyrazol-4-amine hydrochloride	C₁₁H₁₂ClF₂N₃	255.68	- 1-(2-methylphenyl); 5-difluoromethyl; hydrochloride salt

Key Observations :

• Substituent Impact : The target compound’s 1,3-dimethyl and 5-difluoromethyl groups result in a compact structure (MW 162.17) compared to analogs with aromatic or bulky substituents (e.g., compound 6b: MW 485.25) .
• Fluorine Effects: Difluoromethyl groups enhance metabolic stability and lipophilicity compared to non-fluorinated analogs like 5-(3,4-dimethoxyphenyl)-1-methyl-1H-pyrazol-4-amine .
• Salt Forms : Hydrochloride salts (e.g., in ) improve solubility, critical for pharmaceutical formulations.

Physicochemical Properties

• Lipophilicity : Difluoromethyl groups increase logP values compared to methoxy or hydroxyl substituents, enhancing membrane permeability .

Biological Activity

5-(Difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine, a pyrazole derivative, has garnered attention in medicinal chemistry due to its unique structural features and biological activities. This article provides a comprehensive overview of the compound's biological activity, synthesis, structure-activity relationships (SAR), and potential applications based on diverse research findings.

Chemical Structure and Properties

The molecular formula of 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine is $C_6H_9F_2N_3$ with a molecular weight of approximately 197.613 g/mol. The difluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are crucial for its biological activity. The presence of methyl groups at positions 3 and 5 of the pyrazole ring further contributes to its physicochemical properties.

Antifungal Activity

Research indicates that compounds similar to 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine exhibit significant antifungal activity. For instance, derivatives containing the difluoromethyl group have shown good inhibitory effects against Botrytis cinerea, a common plant pathogen. In vitro assays demonstrated that these compounds can effectively inhibit mycelial growth, suggesting their potential as fungicides .

Antitumor Activity

Pyrazole derivatives have been extensively studied for their antitumor properties. Compounds with similar structures have been shown to inhibit key oncogenic pathways, including BRAF(V600E) and EGFR signaling pathways. The mechanism of action often involves the inhibition of specific kinases that are critical for tumor cell proliferation and survival .

Anti-inflammatory Properties

In addition to antifungal and antitumor activities, pyrazole derivatives are recognized for their anti-inflammatory effects. Studies have reported that certain derivatives can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models, indicating their potential therapeutic applications in inflammatory diseases .

Structure-Activity Relationships (SAR)

The biological activity of 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine can be influenced by various structural modifications:

Modification	Effect on Activity
Difluoromethyl Group	Enhances lipophilicity and binding affinity
Methyl Substituents	Modulate metabolic stability and selectivity
Substituent Variations	Can alter potency against specific targets

The difluoromethyl group is particularly significant as it improves binding affinity towards molecular targets such as enzymes or receptors involved in various biochemical pathways .

Synthesis Methods

The synthesis of 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine typically involves multi-step organic reactions. One common approach includes:

• Formation of Pyrazole Ring : Starting from appropriate hydrazine derivatives and carbonyl compounds.
• Introduction of Difluoromethyl Group : Utilizing difluoroacetyl halides in a controlled reaction to ensure high yields and purity.
• Purification : Recrystallization methods are used to obtain the final product in high purity.

This synthetic route allows for the efficient production of the compound while minimizing by-products .

Case Studies

Recent studies have highlighted the efficacy of pyrazole derivatives in various applications:

• Antifungal Efficacy : A study demonstrated that a related compound exhibited higher antifungal activity than conventional fungicides against multiple phytopathogenic fungi .
• Antitumor Potential : Research involving a series of pyrazole derivatives showed significant inhibition of tumor cell lines through targeted kinase inhibition, underscoring their potential as anticancer agents .
• Anti-inflammatory Mechanisms : Another study indicated that specific pyrazole derivatives could reduce inflammation markers in vitro, suggesting therapeutic potential in treating inflammatory conditions .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine, and what key intermediates are involved?

• Methodological Answer : A common approach involves cyclization of substituted hydrazines or thiourea precursors. For example, intermediates like 5-chloro-3-methyl-1-substituted pyrazole-4-carbonyl chloride can be generated via formylation, oxidation, and acylation steps . Ethanol reflux with morpholine or formaldehyde is often used for functionalization, followed by crystallization from ethanol (95%) to isolate the final product . Key intermediates include halogenated pyrazole regioisomers and α,β-unsaturated ketones derived from aromatic aldehydes .

Q. How is structural characterization of this compound performed, and what analytical techniques are critical?

• Methodological Answer : X-ray crystallography is essential for confirming regioisomerism and stereochemistry, as demonstrated for halogenated pyrazole derivatives . Complementary techniques include IR spectroscopy (to identify carbonyl and amine groups), $^1 \text{H}$/$^{13} \text{C}$ NMR (to resolve methyl and difluoromethyl substituents), and mass spectrometry for molecular weight validation .

Q. What safety precautions are recommended for handling 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine?

• Methodological Answer : Consult safety data sheets (SDS) for specific hazards. General protocols include using PPE (gloves, lab coat, goggles), working under fume hoods to avoid inhalation, and avoiding direct skin contact. In case of exposure, rinse thoroughly with water and seek medical attention .

Advanced Research Questions

Q. How can discrepancies in reported antimicrobial activity data for pyrazole derivatives be resolved?

• Methodological Answer : Contradictions may arise from variations in bacterial strains, assay conditions (e.g., solvent-free vs. aqueous media), or substituent positioning. To resolve these, perform standardized MIC (minimum inhibitory concentration) assays using clinical isolates, control solvent effects (e.g., DMSO concentration), and conduct structure-activity relationship (SAR) studies focusing on the difluoromethyl group’s electronic effects . Cross-validate results with crystallographic data to rule out structural misassignments .

Q. What strategies optimize reaction yields for synthesizing fluorinated pyrazole analogs under solvent-free conditions?

• Methodological Answer : Use microwave-assisted synthesis to reduce reaction time and improve regioselectivity. For example, condensation of barbituric acids with aldehydes under solvent-free conditions enhances yield and purity . Catalyst screening (e.g., POCl$_3$ for cyclization) and temperature gradients (80–120°C) can also mitigate side reactions .

Q. How can computational methods streamline the design of novel pyrazole-based inhibitors?

• Methodological Answer : Employ quantum chemical calculations (e.g., DFT) to model reaction pathways and transition states, as demonstrated for pyrazole-phosphonate complexes . Use molecular docking to predict binding affinities toward biological targets (e.g., bacterial enzymes). Integrate machine learning to analyze spectral databases for rapid structural validation .

Q. What experimental controls are critical when evaluating antitubulin activity in pyrazole derivatives?

• Methodological Answer : Include combretastatin-A4 as a positive control in sea urchin embryo assays to benchmark antimitotic effects . Validate cytotoxicity using a panel of cancer cell lines (e.g., HeLa, MCF-7) and normalize data to solvent controls (e.g., DMSO <0.1%). Confirm target engagement via tubulin polymerization assays .